![molecular formula C7H6FNO4S B3366935 4-Methyl-3-nitrobenzenesulfonyl fluoride CAS No. 1535-47-3](/img/structure/B3366935.png)
4-Methyl-3-nitrobenzenesulfonyl fluoride
Overview
Description
4-Methyl-3-nitrobenzenesulfonyl fluoride is a chemical compound with the molecular formula C7H6FNO4S and a molecular weight of 219.19 . It is a solid substance that is typically stored at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C7H6FNO4S/c1-5-2-3-6 (14 (8,12)13)4-7 (5)9 (10)11/h2-4H,1H3 . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
This compound is a solid substance with a melting point of 43-48°C . It is typically stored at room temperature .Scientific Research Applications
Molecular Structure and Conformations
- Molecular Structure Insights : Studies have focused on understanding the molecular structure and conformational properties of nitrobenzenesulfonyl fluorides, including their derivatives. For instance, 2-nitrobenzenesulfonyl fluoride has been investigated using gas-phase electron diffraction and quantum chemical methods to understand its conformations and molecular stability, revealing the existence of multiple conformers with varying energy levels (Petrov et al., 2010).
Synthesis and Organic Chemistry Applications
- Synthesis of Key Intermediates : Nitrobenzenesulfonyl fluorides serve as important intermediates in the synthesis of various compounds. For example, 2-Chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, a closely related compound, is utilized in the production of pesticides and other chemical substances (Xiao-hua Du et al., 2005).
- Sulfonamide Derivatives : Nitrobenzenesulfonyl fluorides have been used to synthesize sulfonamide derivatives. For instance, a novel sulfonamide derivative, N,N,N,6-tetramethyl-2-(4-nitrophenylsulfonamido)pyrimidin-4-ammonium chloride, was synthesized using 4-nitrobenzenesulfonyl guanidine, demonstrating its potential as a precursor in fluoride chemistry (Gebhardt & Saluz, 2012).
Spectroscopy and Analytical Applications
- Nuclear Magnetic Resonance (NMR) Analysis : The proton and fluorine high-resolution NMR spectra of benzenesulfonyl fluoride derivatives have been analyzed to determine spin–spin coupling constants. These studies have helped in understanding the influence of ring substituents on molecular conformations (Schaefer & Parr, 1978).
Biological Chemistry and Enzymology
- Tyrosine Modifying Reagents : In the field of biochemistry, compounds like p-nitrobenzenesulfonyl fluoride have been studied for their effects on proteins, such as the glucocorticoid receptor from rabbit liver. These compounds act as tyrosine modifying reagents, influencing hormone binding and transformation of the receptor [(Blanchardie et al., 1990)](https://consensus.app/papers/reaction-tyrosylmodifying-reagents-ligand-dnabinding-blanchardie/705ca7b770f154c88986637e72c6b085/?utm_source=chatgpt).
Catalysis and Reaction Studies
- Micellar Catalysis : The effect of micellar counter ions, including fluoride, in nucleophilic reactions of hydroxide and nitrite ions has been investigated. Such studies provide insights into the catalytic roles of different ions in organic reactions (Broxton, 1981).
Fluorine Chemistry
- Fluorination of Aromatic Compounds : Research on the fluorination of toluene derivatives, including nitro compounds in liquid hydrogen fluoride, has been conducted. This demonstrates the applicability of nitrobenzenesulfonyl fluorides in fluorine chemistry, contributing to the synthesis of fluorinated organic compounds (Feiring, 1977).
properties
IUPAC Name |
4-methyl-3-nitrobenzenesulfonyl fluoride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO4S/c1-5-2-3-6(14(8,12)13)4-7(5)9(10)11/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBXIZNYNBRPFDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70309032 | |
Record name | Benzenesulfonyl fluoride, 4-methyl-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70309032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1535-47-3 | |
Record name | NSC210839 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=210839 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzenesulfonyl fluoride, 4-methyl-3-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70309032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1535-47-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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